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Compound of Interest

Compound Name: Trifluoroacetonitrile

Cat. No.: B1584977 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of trifluoroacetonitrile (CF3CN), a compressed, toxic gas. Adherence to

these procedures is critical for ensuring the safety of laboratory personnel and the protection of

the environment. Trifluoroacetonitrile is fatal if inhaled and can explode if heated.[1]

Immediate Safety Precautions
Before handling trifluoroacetonitrile, it is imperative to be familiar with its hazards and to take

appropriate safety measures.

Personal Protective Equipment (PPE): All personnel handling trifluoroacetonitrile must wear

the following PPE:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[2]

Skin Protection: Fire/flame resistant and impervious clothing. Handle with gloves that have

been inspected prior to use.[2]

Respiratory Protection: In case of inadequate ventilation or if exposure limits are exceeded,

a full-face respirator is required.[2]

Emergency First Aid:

Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek emergency medical help immediately.
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Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

water.

Eye Contact: Rinse eyes with plenty of water and remove contact lenses if present.

Ingestion: Do not induce vomiting. Rinse mouth with water.[2]

Step-by-Step Disposal Protocol
The disposal of trifluoroacetonitrile must be handled by a licensed professional waste

disposal service.[3] Do not attempt to dispose of this chemical through standard laboratory

waste streams.

Container Preparation:

Ensure the container is tightly closed and stored in a well-ventilated area, protected from

sunlight.

Pressurized gas bottles must be empty before disposal.

Leave the chemical in its original container. Do not mix it with other waste.

Labeling and Storage:

Clearly label the container as "Hazardous Waste: Trifluoroacetonitrile, Compressed Gas,

Toxic, N.O.S."[2][4]

Store the container in a designated, locked-up hazardous waste accumulation area away

from incompatible materials.

Arrange for Professional Disposal:

Contact a licensed chemical destruction plant or an approved waste disposal facility to

arrange for collection and disposal.[3][5]

Provide the disposal service with the Safety Data Sheet (SDS) for trifluoroacetonitrile.

Spill or Leak Procedures:
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In the event of a leak or spill, evacuate the area immediately.[2]

Ensure adequate ventilation and remove all sources of ignition.[2][5]

For containment, use appropriate personal protective equipment and spark-proof tools.[2]

[5]

Prevent the chemical from entering drains or the environment.[2][5]

Collect and contain the spilled material in a suitable, closed container for disposal.[2][5]

Hazard and Disposal Summary
Parameter Information Reference

GHS Hazard Statements

H280: Contains gas under

pressure; may explode if

heated. H330: Fatal if inhaled.

Proper Shipping Name
COMPRESSED GAS, TOXIC,

N.O.S. (Trifluoroacetonitrile)

UN Number 1955

Hazard Class 2.3

Recommended Disposal

Method

Disposal via a licensed

chemical destruction plant or

approved waste disposal

facility. Controlled incineration

with flue gas scrubbing is a

possible method.

[3][5]

Hazardous Decomposition

Products

Carbon oxides, Nitrogen

oxides (NOx), Hydrogen

fluoride, Hydrogen cyanide

Disposal Workflow
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Caption: Logical workflow for the proper disposal of trifluoroacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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